5-(1,1-Dioxo-1,4-thiazepan-4-yl)pyridine-2-carbonitrile

• IUPAC Name: 5-(1,1-dioxo-1,4-thiazepan-4-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C11H13N3O2S/c12-8-10-2-3-11(9-13-10)14-4-1-6-17(15,16)7-5-14/h2-3,9H,1,4-7H2
• InChI Key: FGAHESTVSXFUGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1)C2=CN=C(C=C2)C#N
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

5-(1,1-Dioxo-1,4-thiazepan-4-yl)pyridine-2-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as DT-010 and is a thiazepine derivative. DT-010 has been studied for its potential use in treating various medical conditions, including neurological disorders, cardiovascular diseases, and cancer.

Mechanism of Action

DT-010's mechanism of action is not fully understood. However, studies have suggested that it may act through multiple pathways. DT-010 has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. This can lead to an increase in acetylcholine levels, which can improve memory and cognitive function. DT-010 has also been shown to have antioxidant properties, which can protect against oxidative stress and inflammation.
Biochemical and Physiological Effects
DT-010 has been shown to have various biochemical and physiological effects. Studies have shown that DT-010 can reduce oxidative stress and inflammation in the brain, which can improve cognitive function. DT-010 has also been shown to have a positive effect on cardiovascular function, including reducing blood pressure and improving blood lipid levels. Additionally, DT-010 has been shown to have anticancer properties, including inhibiting the growth of cancer cells and inducing apoptosis.

Advantages and Limitations for Lab Experiments

DT-010 has several advantages and limitations for lab experiments. One advantage is that it has been shown to have a low toxicity profile, making it a safe compound for use in research. Additionally, DT-010 has been shown to have a high degree of solubility in water, which can make it easier to administer in experiments. However, one limitation is that DT-010's mechanism of action is not fully understood, which can make it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on DT-010. One direction is to investigate its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in treating cardiovascular diseases, such as hypertension and atherosclerosis. Additionally, further research is needed to fully understand DT-010's mechanism of action and to investigate its potential use in treating cancer.

Synthesis Methods

DT-010 can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of DT-010 involves the reaction of 2-cyano-3-(4-methylphenyl)acrylic acid with thiosemicarbazide, followed by cyclization with phosphorous oxychloride. The final step involves the reaction of the resulting intermediate with 2-pyridinecarboxaldehyde to obtain DT-010.

Scientific Research Applications

DT-010 has been widely studied for its potential pharmacological properties. Researchers have investigated its use in treating various medical conditions, including neurological disorders, cardiovascular diseases, and cancer. Studies have shown that DT-010 has antioxidant, anti-inflammatory, and neuroprotective properties. DT-010 has also been shown to have a positive effect on memory and cognitive function.